Cas no 1875733-43-9 (4-(5-Chloropyridin-2-yl)oxane-4-carboxylic acid)

• Product Name: 4-(5-Chloropyridin-2-yl)oxane-4-carboxylic acid
• CAS No: 1875733-43-9
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 6409604
• PubChem ID: 165664831
• Update Time: 2025-10-28

4-(5-Chloropyridin-2-yl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1875733-43-9
• EN300-1968109
• 4-(5-chloropyridin-2-yl)oxane-4-carboxylic acid
• 4-(5-Chloropyridin-2-yl)oxane-4-carboxylic acid

• Inchi： 1S/C11H12ClNO3/c12-8-1-2-9(13-7-8)11(10(14)15)3-5-16-6-4-11/h1-2,7H,3-6H2,(H,14,15)
• InChI Key： PUUCTAOLDYRCAQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C1(C(=O)O)CCOCC1

Computed Properties

• Exact Mass: 241.0505709g/mol
• Monoisotopic Mass: 241.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.4Ų

Additional information on 4-(5-Chloropyridin-2-yl)oxane-4-carboxylic acid

Introduction to 4-(5-Chloropyridin-2-yl)oxane-4-carboxylic acid (CAS No. 1875733-43-9)

4-(5-Chloropyridin-2-yl)oxane-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1875733-43-9, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule features a unique structural framework that combines a pyridine ring with a chloro substituent and an oxane moiety linked to a carboxylic acid group. The presence of these functional groups makes it a versatile intermediate for synthesizing various bioactive molecules, particularly in the development of novel therapeutic agents.

The compound's structure, characterized by its 5-chloropyridin-2-yl substituent, contributes to its potential interactions with biological targets. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. In particular, the chloro group on the pyridine ring enhances electrophilicity, facilitating further functionalization and enabling the design of molecules with tailored pharmacological properties.

The oxane ring, a saturated cyclic ether, introduces rigidity and stability to the molecular structure, which can be crucial for optimizing drug-like characteristics such as solubility, metabolic stability, and binding affinity. The carboxylic acid functionality at the fourth position further expands the compound's utility as a building block for more complex derivatives. This combination of features positions 4-(5-chloropyridin-2-yl)oxane-4-carboxylic acid as a valuable scaffold for medicinal chemists exploring new pharmacological pathways.

Recent advancements in drug discovery have highlighted the importance of small molecules with multifunctional scaffolds. The structural motifs present in 4-(5-chloropyridin-2-yl)oxane-4-carboxylic acid align well with current trends toward designing molecules that can engage multiple targets or exhibit dual mechanisms of action. For instance, studies have demonstrated that pyridine-based compounds can interact with both protein kinases and transcription factors, making them promising candidates for treating complex diseases.

In the context of oncology research, pyridine derivatives have shown significant promise as inhibitors of aberrantly activated kinases involved in cancer progression. The 5-chloropyridin-2-yl moiety in this compound may enhance its binding affinity to such kinases by improving hydrophobic interactions and hydrogen bonding capabilities. Furthermore, the carboxylic acid group can serve as a linker for further derivatization, allowing chemists to fine-tune selectivity and potency.

Another area where 4-(5-chloropyridin-2-yl)oxane-4-carboxylic acid finds relevance is in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and metabolic syndromes. Pyridine-based compounds have been explored for their ability to modulate inflammatory pathways by targeting enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). The unique structural features of this compound may enable it to interact with these enzymes in novel ways, potentially leading to more effective anti-inflammatory therapies.

The synthesis of 4-(5-chloropyridin-2-yl)oxane-4-carboxylic acid involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include nucleophilic substitution reactions to introduce the chloro substituent on the pyridine ring, followed by etherification to incorporate the oxane moiety. The final step often involves carboxylation to yield the desired carboxylic acid derivative. These synthetic strategies underscore the compound's potential as a precursor for larger libraries of bioactive molecules.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding potential of 4-(5-chloropyridin-2-yl)oxane-4-carboxylic acid to biological targets. These studies have revealed promising interactions with enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are critical regulators of immune responses. By leveraging computational tools, researchers can rapidly identify derivatives with enhanced pharmacokinetic profiles or improved target specificity.

The growing interest in structure-based drug design has also spurred investigations into how modifications around the core scaffold of 4-(5-chloropyridin-2-yl)oxane-4-carboxylic acid can optimize its therapeutic potential. For example, introducing additional functional groups such as amides or sulfonamides can alter electronic properties and influence receptor binding kinetics. Such modifications are often guided by data from high-throughput screening (HTS) campaigns or by analyzing known active ingredients within similar chemical classes.

In conclusion,4-(5-chloropyridin-2-yl)oxane-4-carboxylic acid (CAS No. 1875733-43-9) represents a compelling candidate for further exploration in pharmaceutical research due to its versatile structural features and potential biological activities. Its combination of a pyridine ring with chloro substitution, an oxane moiety, and a carboxylic acid group provides a rich foundation for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery efforts worldwide.